Cas no 660412-53-3 (5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one)

5-(Methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a heterocyclic compound featuring a triazolone core with a methylaminomethyl substituent. This structure imparts versatility in synthetic applications, particularly in the development of pharmaceuticals and agrochemicals. The compound’s reactive functional groups enable selective modifications, making it a valuable intermediate for constructing more complex molecules. Its stability under standard conditions ensures reliable handling and storage. Additionally, the presence of both nitrogen and oxygen heteroatoms enhances its potential for hydrogen bonding, which can be leveraged in drug design to improve target binding affinity. This compound is particularly useful in medicinal chemistry for exploring novel bioactive scaffolds.

5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one structure

660412-53-3 structure

Product Name:5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

CAS No:660412-53-3

MF:C₄H₈N₄O

MW:128.132519721985

MDL:MFCD07801010

CID:963053

PubChem ID:135469014

Update Time:2025-05-20

5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

- 3-((Methylamino)methyl)-1H-1,2,4-triazol-5(4H)-one
- 5-((methylamino)methyl)-1,2-dihydro-1,2,4-triazol-3-one
- 5-[(Methylamino)methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one
- 5-[(Methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
- 5-METHYLAMINOMETHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE
- 004867
- 5-[(methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one(SALTDATA: HCl)
- CBI-BB ZERO
- 5-[(methylamino)methyl]-1,2-dihydro-1,2,4-triazol-3-one
- SCHEMBL2349519
- 3-(methylaminomethyl)-1,4-dihydro-1,2,4-triazol-5-one
- EN300-1716007
- 660412-53-3
- DA-03836
- CS-0454668
- AKOS015850957
- 5-((Methylamino)methyl)-1H-1,2,4-triazol-3-ol
- SB38180
- SCHEMBL17084689
- AKOS005531013
- CGGFZXBCOXWUMI-UHFFFAOYSA-N
- STK661684
- 3-[(methylamino)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
- 5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
- MDL： MFCD07801010
- Inchi： 1S/C4H8N4O/c1-5-2-3-6-4(9)8-7-3/h5H,2H2,1H3,(H2,6,7,8,9)
- InChI Key： CGGFZXBCOXWUMI-UHFFFAOYSA-N
- SMILES： O=C1NN=C(CNC)N1

Computed Properties

Exact Mass: 128.07000
Monoisotopic Mass: 128.06981089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.2
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 73.57000
LogP: -0.79170

5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	027106-1g	5-[(Methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one	660412-53-3		1g	3737.0CNY	2021-07-05
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	95R0023-500mg	5-Methylaminomethyl-2,4-dihydro-[1,2,4]triazol-3-one	660412-53-3	96%	500mg	6275.51CNY	2021-05-08
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	027106-1g	5-[(Methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one	660412-53-3		1g	3737CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	027106-500mg	5-[(Methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one	660412-53-3		500mg	2421CNY	2021-05-07
Chemenu	CM304766-1g	3-((Methylamino)methyl)-1H-1,2,4-triazol-5(4H)-one	660412-53-3	95%	1g	$295	2023-03-05
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